Cas no 183480-80-0 (2-Methylchromane-2-carboxylic acid)

• Product Name: 2-Methylchromane-2-carboxylic acid
• CAS No: 183480-80-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6201827
• PubChem ID: 21951714
• Update Time: 2025-05-20

2-Methylchromane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 183480-80-0
• SCHEMBL3519974
• methyl-chroman-2-carboxylic acid
• 2-Methylchromane-2-carboxylic acid
• VQBHRCHDEHKUIT-UHFFFAOYSA-N
• 2-methyl-3,4-dihydrochromene-2-carboxylic acid
• EN300-39869940
• 2-methyl-3,4-dihydro-2H-1-benzopyran-2-carboxylic acid

• Inchi： 1S/C11H12O3/c1-11(10(12)13)7-6-8-4-2-3-5-9(8)14-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： VQBHRCHDEHKUIT-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CCC1(C(=O)O)C

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2-Methylchromane-2-carboxylic acid

2-Methylchromane-2-carboxylic Acid: A Comprehensive Overview

2-Methylchromane-2-carboxylic acid (CAS No. 183480-80-0) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as methylchromane carboxylic acid, belongs to the class of chroman derivatives, which are known for their unique structural properties and potential applications in various industries. The molecule consists of a chromane ring system with a methyl group and a carboxylic acid substituent at the 2-position, making it a versatile building block for further chemical modifications.

The synthesis of 2-methylchromane-2-carboxylic acid has been extensively studied, with researchers exploring various methods to optimize its production. One common approach involves the oxidation of dihydroderivatives, where the introduction of oxygen atoms at specific positions facilitates the formation of the chromane ring. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications. The use of green chemistry principles in its synthesis has also gained traction, aligning with global efforts to reduce environmental impact.

2-Methylchromane-2-carboxylic acid exhibits interesting physical and chemical properties that make it suitable for a wide range of applications. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures. Additionally, the compound's carboxylic acid group allows for easy functionalization, enabling its use as a precursor in the synthesis of more complex molecules.

Recent studies have highlighted the potential of methylchromane carboxylic acid in the field of drug delivery systems. Researchers have explored its ability to act as a biocompatible carrier for therapeutic agents, utilizing its structural flexibility and surface reactivity. The compound's compatibility with biological systems has been validated through in vitro experiments, demonstrating minimal cytotoxicity and efficient drug encapsulation capabilities. These findings underscore its potential as a valuable component in next-generation pharmaceutical formulations.

In terms of environmental applications, 2-methylchromane-2-carboxylic acid has shown promise in pollution control technologies. Its ability to adsorb heavy metal ions from aqueous solutions has been extensively studied, with results indicating high efficiency under varying pH conditions. This property makes it an attractive candidate for use in water treatment processes, particularly in regions affected by industrial contamination.

The safety profile of methylchromane carboxylic acid is another critical aspect that has been thoroughly investigated. Studies have demonstrated that it exhibits low toxicity when handled under standard laboratory conditions. However, precautions should be taken to avoid prolonged exposure or inhalation due to its potential irritant properties. Proper handling protocols and storage conditions are essential to ensure workplace safety and compliance with regulatory standards.

Looking ahead, the demand for 2-methylchromane-2-carboxylic acid is expected to grow as new applications continue to emerge across diverse industries. Its unique combination of structural versatility and functional groups positions it as a key player in both academic research and industrial development. As researchers delve deeper into its properties and potential uses, this compound is poised to make significant contributions to advancing modern materials science and pharmaceutical innovation.